Cas no 865181-14-2 (2-bromo-N-(2Z)-6-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 2-bromo-N-(2Z)-6-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 865181-14-2
• MF: C₁₇H₁₀BrClN₂OS
• MW: 405.696100711823
• CID: 5753640
• PubChem ID: 4300010
• Update Time: 2025-06-08

2-bromo-N-(2Z)-6-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• (Z)-2-bromo-N-(6-chloro-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)benzamide
• Benzamide, 2-bromo-N-[6-chloro-3-(2-propyn-1-yl)-2(3H)-benzothiazolylidene]-
• 2-bromo-N-[(2Z)-6-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• 865181-14-2
• F1365-2260
• 2-bromo-N-(6-chloro-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)benzamide
• AKOS024606602
• 2-bromo-N-(2Z)-6-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

• Inchi： 1S/C17H10BrClN2OS/c1-2-9-21-14-8-7-11(19)10-15(14)23-17(21)20-16(22)12-5-3-4-6-13(12)18/h1,3-8,10H,9H2
• InChI Key： YFDFDCNNTRTXEZ-UHFFFAOYSA-N
• SMILES： C(N=C1N(CC#C)C2=CC=C(Cl)C=C2S1)(=O)C1=CC=CC=C1Br

Computed Properties

• Exact Mass: 403.93857g/mol
• Monoisotopic Mass: 403.93857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Boiling Point: 540.7±60.0 °C(Predicted)
• pka: -4.16±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-bromo-N-(2Z)-6-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

Recent Advances in the Study of 2-bromo-N-(2Z)-6-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS: 865181-14-2)

The compound 2-bromo-N-(2Z)-6-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS: 865181-14-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, including its synthesis, mechanism of action, and biological activities.

Recent studies have focused on the synthesis and optimization of 2-bromo-N-(2Z)-6-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in drug discovery. The compound's unique benzothiazole scaffold, combined with its bromo and chloro substituents, has been shown to interact with specific biological targets, making it a promising candidate for further investigation.

In vitro and in vivo studies have demonstrated that this compound exhibits potent inhibitory activity against certain enzymes and receptors involved in disease pathways. For instance, it has shown promising results in modulating protein-protein interactions that are often dysregulated in cancer and neurodegenerative diseases. These findings suggest that 865181-14-2 could serve as a lead compound for the development of new therapeutic agents.

Further research is needed to fully elucidate the pharmacokinetic and pharmacodynamic properties of 2-bromo-N-(2Z)-6-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide. Current efforts are also directed towards understanding its safety profile and potential side effects, which are crucial for its transition from preclinical to clinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable drug candidate.

In conclusion, the compound 865181-14-2 represents a significant advancement in the field of medicinal chemistry. Its unique structural attributes and biological activities make it a valuable subject for ongoing research. Future studies will likely focus on optimizing its therapeutic efficacy and exploring its potential in treating various diseases.